(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
Brand Name:
Vulcanchem
CAS No.:
5987-73-5
VCID:
VC0019713
InChI:
InChI=1S/C16H17ClN4O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3/t10-,12-,13-,16-/m1/s1
SMILES:
CC(=O)OCC1C(C(C(O1)N2C=NC3=C2N=CN=C3Cl)OC(=O)C)OC(=O)C
Molecular Formula:
C16H17ClN4O7
Molecular Weight:
412.8 g/mol
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
CAS No.: 5987-73-5
Reference Standards
VCID: VC0019713
Molecular Formula: C16H17ClN4O7
Molecular Weight: 412.8 g/mol
CAS No. | 5987-73-5 |
---|---|
Product Name | (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate |
Molecular Formula | C16H17ClN4O7 |
Molecular Weight | 412.8 g/mol |
IUPAC Name | [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-chloropurin-9-yl)oxolan-2-yl]methyl acetate |
Standard InChI | InChI=1S/C16H17ClN4O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3/t10-,12-,13-,16-/m1/s1 |
Standard InChIKey | INOTYVPMBNDAFK-XNIJJKJLSA-N |
Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C2N=CN=C3Cl)OC(=O)C)OC(=O)C |
SMILES | CC(=O)OCC1C(C(C(O1)N2C=NC3=C2N=CN=C3Cl)OC(=O)C)OC(=O)C |
Canonical SMILES | CC(=O)OCC1C(C(C(O1)N2C=NC3=C2N=CN=C3Cl)OC(=O)C)OC(=O)C |
Synonyms | 6-Chloro-9-β-D-ribofuranosyl-9H-purine 2’,3’,5’-Triacetate; 2’,3’,5’-Tri-O-acetyl-6-chloronebularine; 6-Chloro-9-(2,3,5-tri-O-acetyl-β-D-_x000B_ribofuranosyl)purine; 6-Chloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine; NSC 281799; |
PubChem Compound | 11825800 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume